Cas no 2172556-40-8 (1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol
• CAS No: 2172556-40-8
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5952626
• PubChem ID: 58493653
• Update Time: 2025-05-21

1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol
• 2172556-40-8
• SCHEMBL12102903
• EN300-1630513

• Inchi： 1S/C8H16O2/c1-7(2,6-9)8(10)4-3-5-8/h9-10H,3-6H2,1-2H3
• InChI Key： DVKHJHARVYPUJC-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C(C)(C)CO

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol

Exploring the Properties and Applications of 1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-1-ol (CAS No. 2172556-40-8)

1-(1-hydroxy-2-methylpropan-2-yl)cyclobutan-ol, identified by the CAS registry number 2172556-40-8, is a fascinating organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, often referred to as a cyclic alcohol derivative, has been the subject of extensive research due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 1-(1-hydroxy... is characterized by a cyclobutane ring fused with a hydroxyl group and a branched methylpropanol substituent. This arrangement imparts the compound with distinctive physical and chemical properties, making it an intriguing candidate for both academic and industrial applications.

Recent studies have highlighted the importance of this compound in drug development, particularly as a potential intermediate in the synthesis of bioactive molecules. Researchers have explored its role in creating novel drug delivery systems, leveraging its unique solubility properties to enhance therapeutic efficacy.

In terms of synthesis, advancements have been made in developing efficient methods to produce this compound on an industrial scale. Innovations in catalytic processes and green chemistry techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The latest research also points towards its potential in materials science, where it is being investigated as a building block for advanced polymers and composites. Its ability to form stable bonds under specific conditions makes it a promising candidate for developing high-performance materials.

In conclusion, CAS No. 217... stands out as a versatile compound with vast potential across multiple disciplines. As research continues to uncover new applications and properties, this compound is poised to play a pivotal role in shaping future innovations in science and technology.